4-(3-chlorobenzenesulfonamido)-N-(pyridin-4-yl)benzamide
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Description
4-(3-chlorobenzenesulfonamido)-N-(pyridin-4-yl)benzamide is a useful research compound. Its molecular formula is C18H14ClN3O3S and its molecular weight is 387.84. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Researchers have synthesized various derivatives related to 4-(3-chlorobenzenesulfonamido)-N-(pyridin-4-yl)benzamide with significant anticancer properties. These compounds exhibit potent in vitro activity against different cancer cell lines. For instance, novel indenopyridine derivatives demonstrated higher potency against breast cancer cell lines compared to Doxorubicin, a reference drug, highlighting their potential as anticancer agents (Ghorab & Al-Said, 2012). Additionally, benzenesulfonamide derivatives have shown excellent in vitro antitumor activity against HepG2 and MCF-7 cell lines, suggesting their promise in cancer therapy (Fahim & Shalaby, 2019).
Antimicrobial Activity
Compounds structurally related to this compound have also been investigated for their antimicrobial properties. A series of synthesized derivatives displayed significant in vitro antimicrobial activity against various strains of microbes, indicating their potential as novel antimicrobial agents (Desai, Makwana, & Senta, 2016).
Mechanistic Insights and Other Applications
Further studies provide insights into the mechanisms of action and additional applications of these compounds. For example, molecular docking and Density Functional Theory (DFT) calculations have been utilized to understand the interaction of synthesized compounds with biological targets, revealing their potential mechanisms of action against diseases and contributing to the design of more effective drugs (Elangovan et al., 2021).
Properties
IUPAC Name |
4-[(3-chlorophenyl)sulfonylamino]-N-pyridin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3O3S/c19-14-2-1-3-17(12-14)26(24,25)22-16-6-4-13(5-7-16)18(23)21-15-8-10-20-11-9-15/h1-12,22H,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSWCIPMMKZQNGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.